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Compound of Interest

Compound Name: Sophoraflavanone G

Cat. No.: B1683828 Get Quote

An In-depth Examination of a Promising Natural Compound and its Analogs for Therapeutic

Development

Abstract
Sophoraflavanone G (SFG), a prenylated flavanone predominantly isolated from plants of the

Sophora genus, has emerged as a molecule of significant interest in the fields of pharmacology

and drug discovery.[1][2] Also known as Kushenin in traditional Chinese medicine, this

compound exhibits a broad spectrum of biological activities, including potent antimicrobial, anti-

inflammatory, and anticancer properties.[1] This technical guide provides a comprehensive

overview of the current scientific knowledge on Sophoraflavanone G and its derivatives. It is

intended for researchers, scientists, and professionals in drug development, offering a detailed

look at its chemical properties, biological activities, and mechanisms of action. This document

summarizes key quantitative data, outlines experimental protocols, and visualizes critical

pathways to facilitate further research and development of SFG-based therapeutics. While

extensive research has been conducted on the natural compound, the exploration of its

synthetic derivatives is a developing field with considerable therapeutic potential.

Introduction to Sophoraflavanone G
Sophoraflavanone G is a flavonoid, a class of secondary metabolites found in plants, known

for their diverse biological functions.[1] Structurally, it is a tetrahydroxyflavanone distinguished

by a lavandulyl substituent at the 8-position of the flavanone backbone.[3] This unique chemical

structure is believed to be a key contributor to its wide-ranging pharmacological effects.[2]
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Chemical and Physical Properties:

Property Value Source

IUPAC Name

(2S)-2-(2,4-

dihydroxyphenyl)-5,7-

dihydroxy-8-[(2R)-5-methyl-2-

(prop-1-en-2-yl)hex-4-en-1-

yl]-2,3-dihydro-4H-chromen-4-

one

[1]

Molecular Formula C₂₅H₂₈O₆ [1]

Molar Mass 424.48 g/mol [1]

Natural Sources

Sophora flavescens, Sophora

pachycarpa, Sophora exigua,

Sophora stenophylla, Sophora

moorcroftiana

[1][2][3]

Appearance Yellowish crystalline solid [2]

Solubility
Soluble in organic solvents;

poor water solubility
[2]

Biological Activities and Mechanisms of Action
Sophoraflavanone G has demonstrated significant therapeutic potential across several key

areas, primarily as an antimicrobial and an anticancer agent.

Antimicrobial Activity
SFG exhibits potent activity against a range of microorganisms, most notably against drug-

resistant bacteria.

Key Findings:

Activity against MRSA: SFG has shown remarkable efficacy against methicillin-resistant

Staphylococcus aureus (MRSA), with Minimum Inhibitory Concentrations (MICs) ranging

from 0.5 to 8 µg/mL.
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Synergistic Effects: The antimicrobial activity of conventional antibiotics such as ampicillin,

oxacillin, and gentamicin is significantly enhanced when used in combination with SFG.[4]

This suggests that SFG could be a valuable adjuvant in combating antibiotic resistance.

Activity against Oral Pathogens: SFG has demonstrated strong antimicrobial effects against

various strains of mutans streptococci, which are implicated in dental caries, with Minimum

Bactericidal Concentrations (MBCs) ranging from 0.5 to 4 µg/mL.[2]

Mechanism of Action: The primary antimicrobial mechanism of Sophoraflavanone G involves

the disruption of the bacterial cell membrane. It targets the membrane, leading to a loss of

integrity and interfering with essential biosynthetic processes.[5] SFG can also inhibit cell wall

synthesis and prevent the formation of biofilms, which are critical for bacterial survival and

virulence.[5]

Quantitative Antimicrobial Data:

Microorganism Activity Metric
Concentration
(µg/mL)

Synergistic Agent

Methicillin-resistant S.

aureus (MRSA)
MIC 0.5 - 8 -

S. aureus MIC of Gentamicin 8 (from 32)
Sophoraflavanone G

(0.03 µg/mL)

Mutans streptococci

(16 strains)
MBC 0.5 - 4 -

Streptococcus mutans MIC 1.56 -

Streptococcus

sobrinus
MIC 3.125 -

Fusobacterium

nucleatum
MIC 1.56 -

Actinomyces viscosus MIC 3.125 -

Anticancer Activity
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Sophoraflavanone G has shown promising anticancer effects in various cancer cell lines,

primarily through the induction of apoptosis and cell cycle arrest.

Key Findings:

Leukemia: In human myeloid leukemia HL-60 cells, SFG induces apoptosis and cell cycle

arrest at the G0/G1 phase, with an estimated IC50 of 20 µM after 48 hours.

Breast Cancer: SFG induces apoptosis in triple-negative breast cancer cells (MDA-MB-231)

by suppressing the MAPK signaling pathway.[6][7] It also suppresses the progression of

these cancer cells by inactivating the EGFR-PI3K-AKT signaling pathway.

Multidrug Resistance: SFG can resensitize multidrug-resistant non-small-cell lung cancer

cells to chemotherapeutic drugs by inhibiting the ABCG2 drug transporter.

Mechanism of Action: The anticancer effects of SFG are multifactorial. It can induce apoptosis

through both the intrinsic (mitochondrial) and extrinsic pathways. This is evidenced by the

activation of caspases-3, -8, and -9, the upregulation of the pro-apoptotic protein Bax, and the

downregulation of anti-apoptotic proteins Bcl-2 and Bcl-xL.[6][7] Furthermore, SFG can

modulate key signaling pathways involved in cell proliferation and survival, including the MAPK

and PI3K-AKT pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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